Cas no 1690219-59-0 ((1S,2S)-2-[(2-Methyloxolan-3-yl)sulfanyl]cyclohexan-1-ol)

• Product Name: (1S,2S)-2-[(2-Methyloxolan-3-yl)sulfanyl]cyclohexan-1-ol
• CAS No: 1690219-59-0
• MF: C₁₁H₂₀O₂S
• MW: 216.340302467346
• CID: 5043585
• Update Time: 2025-05-24

(1S,2S)-2-[(2-Methyloxolan-3-yl)sulfanyl]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-2-[(2-methyloxolan-3-yl)sulfanyl]cyclohexan-1-ol
• (1S,2S)-2-(2-methyloxolan-3-yl)sulfanylcyclohexan-1-ol
• (1S,2S)-2-[(2-Methyloxolan-3-yl)sulfanyl]cyclohexan-1-ol

• Inchi： 1S/C11H20O2S/c1-8-10(6-7-13-8)14-11-5-3-2-4-9(11)12/h8-12H,2-7H2,1H3/t8?,9-,10?,11-/m0/s1
• InChI Key： VDORXFQXKQKWLH-YIYTYNFBSA-N
• SMILES： S(C1CCOC1C)[C@H]1CCCC[C@@H]1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• XLogP3: 2
• Topological Polar Surface Area: 54.8

Additional information on (1S,2S)-2-[(2-Methyloxolan-3-yl)sulfanyl]cyclohexan-1-ol

Exploring the Chemistry and Applications of (1S,2S)-2-[(2-Methyloxolan-3-yl)sulfanyl]cyclohexan-1-ol (CAS No. 1690219-59-0)

The compound (1S,2S)-2-[(2-Methyloxolan-3-yl)sulfanyl]cyclohexan-1-ol (CAS No. 1690219-59-0) is a chiral sulfanyl-substituted cyclohexanol derivative that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. Its unique structural features, including the 2-methyloxolane ring and the cyclohexanol backbone, make it a versatile intermediate for the development of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of a sulfanyl group adds to its reactivity, enabling diverse chemical transformations.

In recent years, the demand for chiral compounds like (1S,2S)-2-[(2-Methyloxolan-3-yl)sulfanyl]cyclohexan-1-ol has surged due to their critical role in asymmetric synthesis. Researchers are particularly interested in its potential as a building block for drug discovery and catalysis. The compound's stereochemistry is crucial for its biological activity, as enantiopure molecules often exhibit higher efficacy and fewer side effects. This aligns with the growing trend in the pharmaceutical industry to develop stereoselective and sustainable synthetic routes.

The synthesis of CAS No. 1690219-59-0 typically involves multi-step organic reactions, including stereocontrolled cyclization and thioether formation. Advanced techniques such as HPLC and NMR spectroscopy are employed to confirm its purity and stereochemical integrity. Given the increasing focus on green chemistry, efforts are underway to optimize its production using eco-friendly solvents and catalysts, reducing environmental impact.

One of the most searched questions related to this compound is: "What are the applications of (1S,2S)-2-[(2-Methyloxolan-3-yl)sulfanyl]cyclohexan-1-ol in drug development?" Studies suggest its utility in designing enzyme inhibitors and receptor modulators, particularly in targeting central nervous system (CNS) disorders. Its lipophilic nature enhances membrane permeability, a desirable trait for bioactive molecules.

Another hot topic is the compound's role in material science. Its incorporation into polymers and liquid crystals has been explored, leveraging its chiral center to influence material properties. This aligns with the broader interest in smart materials and nanotechnology, where molecular chirality can dictate functionality.

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In conclusion, (1S,2S)-2-[(2-Methyloxolan-3-yl)sulfanyl]cyclohexan-1-ol represents a fascinating intersection of chemistry and innovation. Its versatility, coupled with the rising demand for enantiopure compounds, positions it as a valuable asset in modern science. Future research will likely uncover even more applications, solidifying its place in the chemical toolbox of the 21st century.